Cas no 2757901-87-2 (2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride)

• Product Name: 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• CAS No: 2757901-87-2
• MF: C₇H₅F₄NO₃S
• MW: 259.178114652634
• CID: 5559776
• PubChem ID: 165996124
• Update Time: 2025-05-21

2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7469947
• 2757901-87-2
• 2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H5F4NO3S/c1-15-6-5(16(11,13)14)4(2-3-12-6)7(8,9)10/h2-3H,1H3
• InChI Key： LHTMPEJGMQFKIM-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=CC=1C(F)(F)F)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 258.99262684g/mol
• Monoisotopic Mass: 258.99262684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl fluoride

2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2757901-87-2, commonly referred to as 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl fluoride group and specific substituents that confer it with distinctive chemical properties.

2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride exhibits a complex molecular architecture that includes a pyridine ring substituted at the 2-position with a methoxy group (-OCH3), at the 4-position with a trifluoromethyl group (-CF3), and at the 3-position with a sulfonyl fluoride group (-SO2F). This combination of functional groups renders the compound highly versatile in various chemical reactions. The sulfonyl fluoride group, in particular, is known for its reactivity in nucleophilic substitutions, making this compound a valuable intermediate in the synthesis of sulfonamides and other related compounds.

Recent studies have highlighted the potential of 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride in drug discovery. Its ability to act as a bioisostere or a privileged scaffold has been explored in the development of novel therapeutic agents. For instance, researchers have investigated its role in targeting specific enzymes and receptors, leveraging its unique electronic properties and structural flexibility. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the compound's stability and bioavailability, making it an attractive candidate for pharmacological applications.

In addition to its role in pharmaceutical research, 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride has found applications in materials science. Its ability to participate in various coupling reactions has made it useful in the synthesis of advanced materials, such as polymers and nanoparticles. The methoxy group contributes to the compound's solubility and reactivity, while the sulfonyl fluoride group facilitates cross-coupling reactions under mild conditions. These properties make it an essential building block in the construction of functional materials with tailored properties.

The synthesis of 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of substituents on the pyridine ring and subsequent functionalization to install the sulfonyl fluoride group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental perspective, 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride demonstrates moderate biodegradability under specific conditions. Studies have shown that its persistence in aquatic environments is influenced by factors such as pH levels and microbial activity. Understanding these factors is crucial for assessing its potential impact on ecosystems and ensuring its safe use in industrial applications.

In conclusion, 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl Fluoride (CAS No. 2757901-87-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.